Cas no 1592400-97-9 (methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate)

• Product Name: methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate
• CAS No: 1592400-97-9
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 6045567
• PubChem ID: 116685403
• Update Time: 2025-06-29

methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate
• 1592400-97-9
• EN300-1125214

• Inchi： 1S/C10H17NO4/c1-6-4-15-5-8(11-6)7(2)9(12)10(13)14-3/h6-8,11H,4-5H2,1-3H3
• InChI Key： WZTMTMPLQUSISO-UHFFFAOYSA-N
• SMILES： O1CC(C)NC(C1)C(C(C(=O)OC)=O)C

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate

Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate (CAS No. 1592400-97-9): A Comprehensive Overview

Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate, identified by its Chemical Abstracts Service number CAS No. 1592400-97-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a methylmorpholine moiety and an ester functional group makes it a versatile intermediate for the synthesis of more complex molecules.

The methylmorpholine backbone in Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate contributes to its chemical reactivity and stability, making it a valuable building block in organic synthesis. This structural feature is particularly relevant in the context of modern drug design, where pharmacophores incorporating morpholine derivatives are frequently employed due to their favorable biological properties. The morpholine ring enhances solubility and bioavailability, which are critical factors in the development of therapeutic agents.

In recent years, there has been a growing interest in the use of morpholine derivatives as pharmacological intermediates. Research has demonstrated that compounds containing the morpholine scaffold exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and antimicrobial effects. The specific substitution pattern in Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The synthesis of Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the 2-oxobutanoate moiety, followed by functionalization with the methylmorpholine group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with contemporary trends in synthetic chemistry, emphasizing efficiency and sustainability.

One of the key aspects of Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged this compound to create derivatives with enhanced pharmacological properties. For instance, modifications to the ester group or the morpholine ring have led to compounds with improved binding affinity and selectivity. Such findings underscore the importance of Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate in medicinal chemistry.

The application of computational methods has further advanced the study of Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate. Molecular modeling techniques allow researchers to predict the behavior of this compound in various biological systems, aiding in the design of targeted drug candidates. These computational approaches are increasingly integral to drug discovery pipelines, complementing experimental methodologies.

In conclusion, Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate (CAS No. 1592400-97-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable tool for researchers developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like Methyl 3-(5-methylmorpholin-3-yl)-2-oxobutanoate will play an increasingly important role in addressing complex medical challenges.